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Compound of Interest

Compound Name: RLA-3107

Cat. No.: B15567111

Disclaimer: This document provides guidance on the safe handling of RLA-3107 for research
purposes. As no formal Safety Data Sheet (SDS) is currently available for RLA-3107, these
recommendations are based on available research data and general laboratory safety
principles. All personnel must consult with their institution's Environmental Health and Safety
(EHS) department before commencing any work with this compound. This product is intended
for research use only and is not for human or veterinary use.[1]

Compound Overview

RLA-3107 is a regioisomer of artefenomel, developed as a potential next-generation
endoperoxide antimalarial.[2][3] It is a synthetic 1,2,4-trioxolane derivative.[2] Research
indicates it has improved aqueous solubility and human microsome stability compared to its
parent compound, artefenomel.[2][3][4]
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Property

Information

Chemical Name

Artefenomel Regioisomer RLA-3107[2]

CAS Number Not Available[1]
Molecular Formula C28H39NO5[1]
Molecular Weight 469.62 g/mol [1]
Described as a dark green or brown viscous oil
Appearance _ _
in synthesis.[2]
Soluble in Dimethyl Sulfoxide (DMSO), Ethyl
Acetate (EtOAc), and a formulation of 10%
Solubility DMSO, 40% of a 20% 2-hydroxypropyl-beta-

cyclodextrin solution in water, and 50%
PEGA400.[2][4]

Personal Protective Equipment (PPE)

A risk assessment should be conducted prior to handling RLA-3107 to determine the

appropriate level of PPE. The following table outlines the minimum recommended PPE.

Protection Type

Specification

Hand Protection

Chemical-resistant gloves (e.qg., Nitrile)

Eye Protection

Safety glasses with side shields or safety

goggles

Skin and Body

Laboratory coat

Respiratory

Not generally required if handled in a fume
hood. If aerosols may be generated outside of a
fume hood, a NIOSH-approved respirator is

recommended.

Handling and Storage

Operational Plan: Step-by-Step Handling Procedure
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e Preparation:
o Ensure a chemical fume hood is available and functioning correctly.
o Gather all necessary equipment and reagents.
o Prepare a designated waste container for RLA-3107 contaminated materials.

e Handling:

o

All handling of RLA-3107, including weighing and dilutions, should be performed inside a
chemical fume hood.

o

Avoid inhalation of any vapors or aerosols.

[¢]

Avoid direct contact with skin and eyes.

[e]

Use appropriate lab equipment (e.g., spatulas, syringes) to handle the compound.
 In Case of a Spill:

Evacuate the immediate area.

o

[¢]

Alert your supervisor and institutional EHS.

[¢]

Wear appropriate PPE for cleanup.

[e]

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

Storage Plan

Condition Temperature Duration
Short-term 0-4°C[1] Days to weeks[1]
Long-term -20 °C[1] Months to years[1]
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Store in a dry, dark location.[1] The product is considered stable for several weeks during
standard shipping at ambient temperatures.[1]

Disposal Plan

Dispose of RLA-3107 and any contaminated materials in accordance with all applicable
federal, state, and local regulations.

+ Waste Segregation:

o Collect all waste contaminated with RLA-3107 (e.g., pipette tips, tubes, gloves) in a
dedicated, clearly labeled, and sealed hazardous waste container.

o Waste Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Do not dispose of RLA-3107 down the drain or in the regular trash.
Experimental Workflow and Logical Relationships

General Experimental Workflow

The following diagram illustrates a typical workflow for in vitro experiments involving RLA-3107.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.medkoo.com/products/53725
https://www.medkoo.com/products/53725
https://www.benchchem.com/product/b15567111?utm_src=pdf-body
https://www.benchchem.com/product/b15567111?utm_src=pdf-body
https://www.benchchem.com/product/b15567111?utm_src=pdf-body
https://www.benchchem.com/product/b15567111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Compound Preparation

:

Handling in Fume Hood

:

In Vitro Assay

VAN

Data Analysis Waste Disposal

Click to download full resolution via product page

Caption: General laboratory workflow for handling RLA-3107.

Safety and Disposal Decision Tree

This diagram outlines the decision-making process for the safe handling and disposal of RLA-
3107.
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Caption: Decision tree for RLA-3107 safety and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
RLA-3107]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567111#personal-protective-equipment-for-
handling-rla-3107]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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